2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine

• IUPAC Name: 5-[2-(2-fluorophenyl)ethyl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11FN4O/c15-11-5-2-1-4-10(11)6-7-12-18-14(19-20-12)13-16-8-3-9-17-13/h1-5,8-9H,6-7H2
• InChI Key: OVIAQLKIFAEHAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC2=NC(=NO2)C3=NC=CC=N3)F
• Molecular Formula: C14H11FN4O
• Molecular Weight: 270.26 g/mol

Description

2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine, also known as FETO, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. This compound has been synthesized using various methods and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine is not fully understood, but it is believed to involve the inhibition of certain enzymes that are crucial for cancer cell survival. This compound has also been shown to induce apoptosis in cancer cells, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. It has been shown to inhibit the growth and proliferation of cancer cells and induce apoptosis. This compound has also been shown to have a significant impact on the expression of certain genes that are involved in cancer cell survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine in lab experiments is its high purity and yield, which makes it an ideal compound for scientific research. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine. One area of research is the development of new synthetic methods for this compound that can improve its solubility and yield. Another area of research is the study of this compound's potential applications in other fields, such as material science and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment.

Synthesis Methods

The synthesis of 2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine can be achieved using various methods, including the reaction of 2-(2-fluorophenyl)ethyl hydrazinecarboxamide with ethyl 2-aminocrotonate in the presence of sodium ethoxide. Another method involves the reaction of 2-(2-fluorophenyl)ethyl hydrazinecarboxamide with ethyl 2-amino-4,6-dimethylpyrimidine-5-carboxylate in the presence of sodium ethoxide. These methods have been used to obtain this compound with high yields and purity.

Scientific Research Applications

2-{5-[2-(2-fluorophenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyrimidine has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant anti-cancer activity. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.